The functionality of two-dimensional (2D) transition metal carbides and nitrides (MXenes) in technological applications greatly depends on their wettability. For instance, MXenes’ layer stability against degradative oxidation is notably reduced when stored in aqueous solutions, leading to the transformation into oxides. In this work, we study water adsorption on Ti-based MXenes by ab initio calculations. The energy gains for the molecular adsorption on Tin+1XnT2 is evaluated as a function of the termination (T = F, O, OH, mixture), the carbon/nitrogen ratio (X = C, N), the layer thickness (n) and water coverage. MXenes’ hydrophilicity tends to increase due to the presence of defects as vacancies and flake edges. We demonstrate that physical adsorption occurs through hydrogen bonding on both defect-free layers and layers containing C/N or Ti atomic vacancies, with –OH terminations providing the strongest interactions (0.40–0.65 eV). In contrast, strong water chemisorption is observed on surfaces with a single termination vacancy (0.60–1.20 eV), edges (0.75–0.85 eV), and clusters of defects (1.00–1.80 eV). We verified that the presence of undercoordinated Ti atoms on the surface is the key factor in promoting H2O chemisorption, i.e., the degradative oxidation.

Following publication of the original article [1], the authors noticed that the repetition texts occurred in Acknowledgement and Funding sections. Hence, the following funding section has been removed from the original publication by publishing this erratum.AcknowledgementsThis work was supported by the National Research Foundation of Korea(NRF) grant funded by the Korea government (MSIT) (No. 2021R1C1C1005583) and by Korea Environment Industry & Technology Institute (KEITI) through the program for the management of aquatic ecosystem health, funded by Korea Ministry of Environment (MOE) (2020003030001) and by the Chung-Ang University Young Scientist Scholarship in 2020.The original article [1] has been updated.G. Park, M. Lee, J. Kang, C. Park, J. Min, T. Lee, Selection of DNA aptamer and its application as an electrical biosensor for Zika virus detection in human serum. Nano Convergence 9, 41 (2022). https://doi.org/10.1186/s40580-022-00332-8Article Google Scholar Download referencesAuthor notesGoeun Park and Myoungro Lee contributed equallyAuthors and AffiliationsDepartment of Chemical Engineering, Kwangwoon University, 20 Kwangwoon-Ro, Nowon-Gu, Seoul, 01897, Republic of KoreaGoeun Park, Myoungro Lee, Chulwhan Park & Taek LeeSchool of Integrative Engineering, Chung-Ang University, Heukseok-Dong, Dongjak-Gu, Seoul, 06974, Republic of KoreaJiatong Kang & Junhong MinAuthorsGoeun ParkView author publicationsYou can also search for this author in PubMed Google ScholarMyoungro LeeView author publicationsYou can also search for this author in PubMed Google ScholarJiatong KangView author publicationsYou can also search for this author in PubMed Google ScholarChulwhan ParkView author publicationsYou can also search for this author in PubMed Google ScholarJunhong MinView author publicationsYou can also search for this author in PubMed Google ScholarTaek LeeView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorsCorrespondence to Junhong Min or Taek Lee.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articlePark, G., Lee, M., Kang, J. et al. Correction to: Selection of DNA aptamer and its application as an electrical biosensor for Zika virus detection in human serum. Nano Convergence 9, 49 (2022). https://doi.org/10.1186/s40580-022-00340-8Download citationPublished: 31 October 2022DOI: https://doi.org/10.1186/s40580-022-00340-8Share this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Since COVID-19 and flu have similar symptoms, they are difficult to distinguish without an accurate diagnosis. Therefore, it is critical to quickly and accurately determine which virus was infected and take appropriate treatments when a person has an infection. This study developed a dual-mode surface-enhanced Raman scattering (SERS)-based LFA strip that can diagnose SARS-CoV-2 and influenza A virus with high accuracy to reduce the false-negative problem of the commercial colorimetric LFA strip. Furthermore, using a single strip, it is feasible to detect SARS-CoV-2 and influenza A virus simultaneously. A clinical test was performed on 39 patient samples (28 SARS-CoV-2 positives, 6 influenza A virus positives, and 5 negatives), evaluating the clinical efficacy of the proposed dual-mode SERS-LFA strip. Our assay results for clinical samples show that the dual-mode LFA strip significantly reduced the false-negative rate for both SARS-CoV-2 and influenza A virus.

Correction: Nano Convergence (2022) 9:12 https://doi.org/10.1186/s40580-022-00303-z Following publication of the original article [1], the author noticed the error in Acknowledgement section. An incorrect grant number was cited in the published version. The grant acknowledged, “NRF-2019R1A4A1028700” should be “NRF-2022R1A4A2000776”. This has been corrected with this erratum.P. Baipaywad, S.V. Hong, J.B. Kim, J. Hwang, J. Choi, H. Park, T. Paik, Single-step acid-catalyzed synthesis of luminescent colloidal organosilica nanobeads. Nano Converg 9, 12 (2022). https://doi.org/10.1186/s40580-022-00303-zArticle CAS Google Scholar Download referencesAuthors and AffiliationsSchool of Integrative Engineering, Chung-Ang University, Seoul, 06974, Republic of KoreaPhornsawat Baipaywad, Seong Vin Hong, Jong Bae Kim, Jangsun Hwang, Jonghoon Choi, Hansoo Park & Taejong PaikBiomedical Engineering Institute, Chiang Mai University, Chiang Mai, 50200, ThailandPhornsawat BaipaywadAuthorsPhornsawat BaipaywadView author publicationsYou can also search for this author in PubMed Google ScholarSeong Vin HongView author publicationsYou can also search for this author in PubMed Google ScholarJong Bae KimView author publicationsYou can also search for this author in PubMed Google ScholarJangsun HwangView author publicationsYou can also search for this author in PubMed Google ScholarJonghoon ChoiView author publicationsYou can also search for this author in PubMed Google ScholarHansoo ParkView author publicationsYou can also search for this author in PubMed Google ScholarTaejong PaikView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorsCorrespondence to Hansoo Park or Taejong Paik.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleBaipaywad, P., Hong, S.V., Kim, J.B. et al. Correction: Single-step acid-catalyzed synthesis of luminescent colloidal organosilica nanobeads. Nano Convergence 9, 54 (2022). https://doi.org/10.1186/s40580-022-00347-1Download citationPublished: 09 December 2022DOI: https://doi.org/10.1186/s40580-022-00347-1Share this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Cancer is a global health problem that needs effective treatment strategies. Conventional treatments for solid-tumor cancers are unsatisfactory because they cause unintended harm to healthy tissues and are susceptible to cancer cell resistance. Nanoparticle-mediated photothermal therapy is a minimally invasive treatment for solid-tumor cancers that has immense promise as a standalone therapy or adjuvant to other treatments like chemotherapy, immunotherapy, or radiotherapy. To maximize the success of photothermal therapy, light-responsive nanoparticles can be camouflaged with cell membranes to endow them with unique biointerfacing capabilities that reduce opsonization, prolong systemic circulation, and improve tumor delivery through enhanced passive accumulation or homotypic targeting. This ensures a sufficient dose of photoresponsive nanoparticles arrives at tumor sites to enable their complete thermal ablation. This review summarizes the state-of-the-art in cell membrane camouflaged nanoparticles for photothermal cancer therapy and provides insights to the path forward for clinical translation.

Ferroelectric memory devices are expected for low-power and high-speed memory applications. HfO2-based ferroelectric is attracting attention for its CMOS-compatibility and high scalability. Mesoscopic-scale grains, of which size is almost comparable to device size, are formed in HfO2-based ferroelectric poly-crystalline thin films, which largely influences electrical characteristics in memory devices. It is important to study the impact of mesoscopic-scale grain formation on the electrical characteristics. In this work, first, we have studied the thickness dependence of the polarization switching kinetics in HfO2-based ferroelectric. While static low-frequency polarization is comparable for different thickness, dynamic polarization switching speed is slower in thin Hf0.5Zr0.5O2 (HZO) capacitors. Based on the analysis using the NLS model and physical characterization, thinner HZO contains smaller grains with orientation non-uniformity and more grain boundaries than thicker HZO, which can impede macroscopic polarization switching. We have also theoretically and experimentally studied the polar-axis alignment of a HfO2-based ferroelectric thin film. While in-plane polar orientation is stable in as-grown HZO, out-of-plane polarization can be dominant by applying electric field, which indicates the transition from in-plane polar to out-of-plane polar orientation in the ferroelectric phase grains. This is confirmed by calculating kinetic pathway using ab-initio calculation.

Accurately detecting dynamic changes in bioactive small molecules in real-time is very challenging. In this study, a hemin-based peptide assembly was rationally designed for the colorimetric detection of active small molecules. Hemin-functionalized peptide nanotubes were obtained through the direct incubation of hemin (hemin@PNTs) and peptide nanotubes (PNTs) or were coassembled with the heptapeptide Ac-KLVFFAL-NH2 via electrostatic, π–π stacking, and hydrophobic interactions (hemin-PNTs). This new substance is significant because it exhibits the benefits of both hemin and PNTs as well as some special qualities. First, hemin-PNTs exhibited higher intrinsic peroxidase-like activity, which, in the presence of H2O2, could catalyze the oxidation of the substrate 3,3',5,5'-tetramethylbenzidine (TMB) to yield a typical blue solution after 10 min at 25 ℃. Second, hemin-PNTs showed significantly higher activity than that of hemin, PNTs alone, or hemin@PNTs. Hemin-PNTs with a 20.0% hemin content may cooperate to improve catalytic activity. The catalytic activity was dependent on the reaction temperature, pH, reaction time, and H2O2 concentration. The nature of the TMB-catalyzed reaction may arise from the production of hydroxyl radicals. Fluorescence analysis was used to demonstrate the catalytic mechanism. According to this investigation, a new highly selective and sensitive colorimetric technique for detecting glutathione (GSH), L-cysteine, and glucose was established. The strategy demonstrated excellent sensitivity for GSH in the range of 1 to 30 μM with a 0.51 μM detection limit. Importantly, this glucose detection technique, which employs glucose oxidase and hemin-PNTs, is simple and inexpensive, with a 0.1 μM to 1.0 mM linear range and a 15.2 μM detection limit. Because of their low cost and high catalytic activity, hemin-PNTs are an excellent choice for biocatalysts in a diverse range of potential applications, including applications in clinical diagnostics, environmental chemistry, and biotechnology.

Nanorings (NRs) with their intrinsic cavities have attracted interest as plasmonic nanoparticles for years, due to the uniform electric field enhancement inside the cavity, lower plasmon damping effects and comparatively high refractive index sensitivities. In the present work, we successfully fabricated a series of Au NR arrays on flexible polydimethylsiloxane substrates by taking advantage of state-of-the-art fabrication methods such as electron beam lithography and wet-etching transfer techniques. In-situ optical measurements on these flexible systems are enabled by implementing a homemade micro-stretcher inside an optical reflection spectroscopy setup. The corresponding dark-field spectra of thin-walled NR arrays exhibit a strong shift to longer wavelengths (i.e., ~ 2.85 nm per 1% strain) under polarization perpendicular to the traction, mainly resulting from the increasing shape deformation of the NRs under strain. Moreover, numerical simulations illustrate that the shifting plasmonic mode has a radially-symmetric charge distribution of the bonding mode and is rather sensitive to the tuning of the NRs’ shape as confirmed by a subsequent in-situ scanning electron microscope characterization. These results explore the possibilities of shape-altering flexible plasmonics for nanoparticles with a cavity and indicate potential applications for plasmonic colors and biochemical sensing in future work.

Photothermal therapy (PTT) combined with second near-infrared (NIR-II) fluorescence imaging (FI) has received increasing attention owing to its capacity for precise diagnosis and real-time monitoring of the therapeutic effects. It is of great clinical value to study organic small molecular fluorophores with both PTT and NIR-II FI functions. In this work, we report a skillfully fluorescent lipid nanosystem, the RR9 (RGDRRRRRRRRRC) peptide-coated anionic liposome loaded with organic NIR-II fluorophore IR-1061 and chemotherapeutic drug carboplatin, which is named RRIALP-C4. According to the structural interaction between IR-1061 and phospholipid bilayer demonstrated by molecular dynamics simulations, IR-1061 is rationally designed to possess the H-aggregated state versus the free state, thus rendering RRIALP-C4 with the activated dual-channel integrated function of intravital NIR-II FI and NIR-I PTT. Functionalization of RRIALP-C4 with RR9 peptide endows the specifically targeting capacity for αvβ3-overexpressed tumor cells and, more importantly, allows IR-1061 to transfer the H-aggregated state from liposomes to the tumor cell membrane through enhanced membrane fusion, thereby maintaining its PTT effect in tumor tissues. In vivo experiments demonstrate that RRIALP-C4 can effectively visualize tumor tissues and systemic blood vessels with a high sign-to-background ratio (SBR) to realize the synergistic treatment of thermochemotherapy by PTT synergistically with temperature-sensitive drug release. Therefore, the strategy of enhanced PTT through H-aggregation of NIR-II fluorophore in the tumor cell membrane has great potential for developing lipid nanosystems with integrated diagnosis and treatment function.

In this study, we developed a highly stable polymeric vesicle using a nanosilica-armor membrane to achieve a sustainable colorimetric/luminescent response. The silica armor can be grown directly as ~ 5 nm spherical nanoparticles on the surface of the diacetylene (DA) vesicle with liposomal structure. This can be accomplished via the modified Stöber reaction in pure water on a layer of amine linkers deposited on the vesicles. Once formed, the structural stability of the DA vesicles dramatically increased and remained so even in a dried powder form that could be stored for a period of approximately 6 months. Then, redispersed in water, the armored vesicles did not agglomerate because of the electric charge of the silica armor. After polymerization, the polydiacetylene (PDA) vesicles maintained an average of 87.4% their sensing capabilities compared to unstored vesicles. Furthermore, the silica membrane thickness can be controlled by reiteration of the electrostatic layer-by-layer approach and the direct hydrolysis of silica. As the number of silica armor membranes increases, the passage of the stimuli passing through the membranes becomes longer. Consequently, three layers of silica armor gave the PDA vesicles size-selective recognition to filter out external stimuli. These discoveries are expected to have large-scale effects in the chemo- and biosensor fields by applying protective layers to organic nanomaterials.